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Compound of Interest

Compound Name: 8-Methoxyisoquinolin-5-amine

CAS No.: 321921-99-7

Cat. No.: B3259666

Get Quote

Technical Profile: 8-Methoxyisoquinolin-5-amine
CAS Registry Number: 321921-99-7 Synonyms: 5-Amino-8-methoxyisoquinoline; 8-Methoxy-5-

isoquinolinamine Chemical Formula: C

H

N

O Molecular Weight: 174.20 g/mol [1][2][3][4]

Executive Summary
8-Methoxyisoquinolin-5-amine is a bicyclic heteroaromatic scaffold utilized primarily as a

high-value intermediate in medicinal chemistry. Distinct from its quinoline isomer (Primaquine-

related scaffolds), this isoquinoline derivative features a specific substitution pattern—an

electron-donating methoxy group at position 8 and a primary amine at position 5. This "push-

push" electronic configuration makes it a critical building block for synthesizing VR1 (Vanilloid

Receptor 1) antagonists for pain management and isoquinoline-based kinase inhibitors for

oncology.
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Structural Analysis & Electronic Properties
The molecule consists of an isoquinoline core (benzene fused to pyridine) functionalized at the

carbocyclic ring.

Electronic Distribution
Isoquinoline Nitrogen (N2): Acts as a hydrogen bond acceptor. The pKa of the ring nitrogen

is typically around 5.4 (unsubstituted), but the electron-donating groups on the benzene ring

likely increase electron density, slightly elevating basicity.

5-Amino Group: A primary amine acting as a hydrogen bond donor/acceptor. It significantly

increases the electron density of the benzene ring via resonance (+M effect), making the C-6

and C-8 positions more electron-rich, although C-8 is already substituted.

8-Methoxy Group: Provides steric bulk and electron donation (+M effect). Its position peri- to

the ring nitrogen (N2) can influence the pKa via field effects and intramolecular hydrogen

bonding interactions if protonated.

Physiochemical Data
Property Value Note

Appearance Yellow to Brown Solid
Typical of oxidized amino-

isoquinolines

Solubility DMSO, Methanol, DCM
Limited solubility in water at

neutral pH

LogP (Predicted) ~1.3 - 1.7
Lipophilic enough for CNS

penetration

pKa (Predicted)
~5.8 (Ring N), ~4.0 (Exocyclic

N)

Ring N is the primary

protonation site

Synthetic Pathways & Protocols
The synthesis of 8-Methoxyisoquinolin-5-amine is classically achieved via the

functionalization of the parent 8-methoxyisoquinoline. The most authoritative route involves

electrophilic aromatic substitution (Nitration) followed by reduction.
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Retrosynthetic Analysis
The 5-amino group is installed via nitration.[5] The directing effects of the 8-methoxy group and

the protonated isoquinoline ring (in acidic media) direct the electrophile to the 5-position (para

to the methoxy, meta to the ring fusion).

Step-by-Step Synthesis Protocol
Reference Basis:Journal of Heterocyclic Chemistry, 37(5), 1293.

Step 1: Nitration of 8-Methoxyisoquinoline
Reagents: 8-Methoxyisoquinoline, KNO

(Potassium Nitrate), H

SO

(Conc. Sulfuric Acid).[6]

Mechanism: Electrophilic Aromatic Substitution (S

Ar).

Protocol:

Dissolve 8-methoxyisoquinoline (1.0 eq) in conc. H

SO

at 0°C.

Add KNO

(1.1 eq) portion-wise, maintaining temperature <5°C to prevent over-nitration or
decomposition.

Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours.

Workup: Pour onto crushed ice. Neutralize carefully with NH
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OH to pH 8–9. The yellow precipitate (5-nitro-8-methoxyisoquinoline) is filtered, washed
with water, and dried.

Yield Expectation: 70–85%.

Step 2: Reduction to 8-Methoxyisoquinolin-5-amine
Reagents: Iron powder (Fe), NH

Cl (aq), Ethanol (or Pd/C + H

).

Protocol (Fe/NH

Cl Method):

Suspend 5-nitro-8-methoxyisoquinoline in a mixture of Ethanol/Water (4:1).

Add NH

Cl (5.0 eq) and Iron powder (5.0 eq).

Reflux the mixture vigorously for 2–3 hours. The color will shift from bright yellow to

brownish-dark.

Workup: Filter hot through Celite to remove iron residues. Concentrate the filtrate.

Extract with Ethyl Acetate (EtOAc), wash with brine, dry over Na

SO

.

Purification: Recrystallization from Ethanol or Column Chromatography (DCM/MeOH).

Pathway Visualization
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Figure 1: Synthetic route from commercially available 8-methoxyisoquinoline to the target

amine.

Medicinal Chemistry Applications
This scaffold is a "privileged structure" capable of engaging multiple biological targets via

hydrogen bonding (amine/methoxy) and π-π stacking (isoquinoline core).

VR1 (TRPV1) Antagonists
Research indicates the utility of 8-methoxyisoquinolin-5-amine derivatives as modulators of

the Vanilloid Receptor 1 (TRPV1).

Mechanism: The 5-amino group serves as a handle for amide coupling with lipophilic acids

(e.g., 4-tert-butylbenzoic acid).

Effect: These amides block the transmembrane ion channel, preventing Ca

influx in response to noxious stimuli (heat, capsaicin), thereby acting as analgesics.

Kinase Inhibition (Oncology)
Isoquinoline-5-amines are isosteres of quinoline-based kinase inhibitors.

Binding Mode: The isoquinoline nitrogen (N2) often mimics the adenine N1 of ATP, forming a

critical hydrogen bond with the "hinge region" of kinase enzymes.

SAR Insight: The 8-methoxy group can project into the ribose-binding pocket or solvent-

exposed region, improving solubility and metabolic stability compared to the unsubstituted

analog.
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Structure-Activity Relationship (SAR) Map

8-Methoxyisoquinolin-5-amine
(Scaffold)

Isoquinoline Nitrogen (N2)
H-Bond Acceptor

(Binds Kinase Hinge)

5-Amino Group
Handle for Amide Coupling
(VR1 Antagonist Specificity)

8-Methoxy Group
Electronic Donor (+M)

Modulates pKa & Solubility
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Figure 2: Pharmacophore mapping of the 8-methoxyisoquinolin-5-amine scaffold.

Handling & Safety Guidelines
Signal Word:WARNING

Hazard Class H-Code Description

Acute Toxicity H302 Harmful if swallowed.[7]

Skin Irritation H315 Causes skin irritation.[7]

Eye Irritation H319
Causes serious eye irritation.

[7]

STOT-SE H335
May cause respiratory

irritation.[7]

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The amine is sensitive to

oxidation; prolonged exposure to air may darken the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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